Cas no 469864-28-6 (N-Methoxy-N,2-dimethylnicotinamide)

• Product Name: N-Methoxy-N,2-dimethylnicotinamide
• CAS No: 469864-28-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD15526807
• CID: 2737077
• PubChem ID: 18720602
• Update Time: 2025-06-08

N-Methoxy-N,2-dimethylnicotinamide Chemical and Physical Properties

Names and Identifiers

• N-Methoxy-2,N-diMethyl-nicotinaMide
• N-methoxy-N,2-dimethylpyridine-3-carboxamide
• AKOS017387263
• SCHEMBL307472
• N-METHOXY-N,2-DIMETHYLNICOTINAMIDE
• A1-06101
• JJRHSKUSJZVDDQ-UHFFFAOYSA-N
• AB70679
• 469864-28-6
• N-methoxy-2, N-dimethyl-nicotinamide
• N-Methoxy-N,2-dimethylnicotinamide

• MDL： MFCD15526807
• Inchi： 1S/C9H12N2O2/c1-7-8(5-4-6-10-7)9(12)11(2)13-3/h4-6H,1-3H3
• InChI Key： JJRHSKUSJZVDDQ-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1=CC=CN=C1C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-Methoxy-N,2-dimethylnicotinamide

Introduction to N-Methoxy-N,2-dimethylnicotinamide (CAS No. 469864-28-6)

N-Methoxy-N,2-dimethylnicotinamide, a compound with the chemical identifier CAS No. 469864-28-6, is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of nicotinamide derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of N-Methoxy-N,2-dimethylnicotinamide, particularly the presence of a methoxy group and dimethyl substituents on the nicotinamide backbone, contribute to its unique chemical properties and biological interactions.

The significance of N-Methoxy-N,2-dimethylnicotinamide lies in its potential role as a precursor or intermediate in the synthesis of more complex pharmacological agents. Nicotinamide derivatives have been extensively studied for their involvement in various metabolic pathways and their ability to modulate enzyme activities. The methoxy and dimethyl groups in N-Methoxy-N,2-dimethylnicotinamide are strategically positioned to allow for further functionalization, making it a valuable building block in drug discovery and development.

Recent research has highlighted the importance of nicotinamide derivatives in addressing various health conditions. Studies have demonstrated that modifications to the nicotinamide structure can enhance bioavailability and target specificity, leading to more effective therapeutic outcomes. N-Methoxy-N,2-dimethylnicotinamide, with its tailored chemical profile, is being explored as a candidate for developing novel treatments targeting neurological disorders, metabolic diseases, and inflammatory conditions.

In the realm of drug design, the synthesis of N-Methoxy-N,2-dimethylnicotinamide involves sophisticated organic chemistry techniques that ensure high purity and yield. The process typically includes condensation reactions followed by functional group transformations to introduce the methoxy and dimethyl groups. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound.

The biological activity of N-Methoxy-N,2-dimethylnicotinamide is influenced by its interaction with specific enzymes and receptors. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For instance, its ability to modulate the activity of poly(ADP-ribose) polymerase (PARP) enzymes has been a focus of interest due to PARP's role in DNA repair and inflammation. Such interactions could potentially lead to therapeutic benefits in conditions like cancer and neurodegenerative diseases.

Furthermore, the pharmacokinetic properties of N-Methoxy-N,2-dimethylnicotinamide are being carefully evaluated to optimize its delivery and efficacy. Factors such as solubility, stability, and metabolic pathways are critical considerations in determining its suitability for clinical applications. Computational modeling techniques are increasingly used to predict how the compound will behave within biological systems, aiding in the design of more effective drug formulations.

The role of N-Methoxy-N,2-dimethylnicotinamide in interdisciplinary research is also noteworthy. Its synthesis and application bridge multiple fields including organic chemistry, medicinal chemistry, and biochemistry. This cross-disciplinary approach fosters innovation and accelerates the discovery of new therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are essential in translating laboratory findings into viable clinical treatments.

Future directions in the study of N-Methoxy-N,2-dimethylnicotinamide include exploring its potential as a lead compound for drug development. By leveraging structure-activity relationship (SAR) studies, researchers aim to modify its chemical structure further to enhance its therapeutic profile. Additionally, investigating its mechanisms of action at a molecular level will provide deeper insights into its biological functions and therapeutic potential.

The regulatory landscape for compounds like N-Methoxy-N,2-dimethylnicotinamide is another critical aspect that influences their development and commercialization. Compliance with Good Manufacturing Practices (GMP) ensures that these compounds are produced under controlled conditions that meet safety and quality standards. Regulatory agencies require comprehensive data on their safety and efficacy before they can be approved for use in humans.

In conclusion, N-Methoxy-N,2-dimethylnicotinamide (CAS No. 469864-28-6) represents a promising area of research with significant implications for pharmaceutical development. Its unique structural features and potential biological activities make it a valuable candidate for further exploration in drug discovery programs. As research continues to uncover new applications for nicotinamide derivatives, compounds like N-Methoxy-N,2-dimethylnicotinamide are poised to play a crucial role in addressing unmet medical needs.